Cas no 1250999-89-3 (1,1-Dioxo-1L6-Thia-4,9-Diaza-Spiro[5.5]Undecane-4-Carboxylic Acid Tert-Butyl Ester(WX100479))

• Product Name: 1,1-Dioxo-1L6-Thia-4,9-Diaza-Spiro[5.5]Undecane-4-Carboxylic Acid Tert-Butyl Ester(WX100479)
• CAS No: 1250999-89-3
• MF: C₁₃H₂₄N₂O₄S
• MW: 304.405662536621
• CID: 4564777
• Update Time: 2025-05-20

1,1-Dioxo-1L6-Thia-4,9-Diaza-Spiro[5.5]Undecane-4-Carboxylic Acid Tert-Butyl Ester(WX100479) Chemical and Physical Properties

Names and Identifiers

• 1,1-Dioxo-1L6-Thia-4,9-Diaza-Spiro[5.5]Undecane-4-Carboxylic Acid Tert-Butyl Ester(WX100479)
• 1,1-Dioxo-1L6-Thia-4,9-Diaza-Spiro[5.5]Undecane-4-Carboxylic Acid Tert-Butyl Ester

• Inchi： 1S/C13H24N2O4S/c1-12(2,3)19-11(16)15-8-9-20(17,18)13(10-15)4-6-14-7-5-13/h14H,4-10H2,1-3H3
• InChI Key： FEAYSJIFYGMBMC-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2(CCNCC2)CN(C(OC(C)(C)C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

1,1-Dioxo-1L6-Thia-4,9-Diaza-Spiro[5.5]Undecane-4-Carboxylic Acid Tert-Butyl Ester(WX100479) Security Information

• Storage Condition：(BD570029)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1,1-Dioxo-1L6-Thia-4,9-Diaza-Spiro[5.5]Undecane-4-Carboxylic Acid Tert-Butyl Ester(WX100479)

Introduction to 1,1-Dioxo-1L6-Thia-4,9-Diaza-Spiro[5.5]Undecane-4-Carboxylic Acid Tert-Butyl Ester (CAS No: 1250999-89-3) and Its Applications in Modern Chemical Biology

The compound 1,1-Dioxo-1L6-Thia-4,9-Diaza-Spiro[5.5]Undecane-4-Carboxylic Acid Tert-Butyl Ester (WX100479), identified by its CAS number 1250999-89-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This spirocyclic compound features a unique structural framework that combines a dioxo group, a thia bridge, and an azacycloalkane core, making it a versatile scaffold for designing novel bioactive molecules.

Structurally, the molecule is characterized by a spirocyclic connection between a five-membered azacycloalkane ring and a six-membered lactam ring. The presence of both oxygen and sulfur atoms in the heterocyclic system imparts distinct electronic and steric properties, which can be exploited to modulate interactions with biological targets. The tert-butyl ester functionality at the 4-position serves as a protecting group, facilitating further chemical modifications while maintaining the integrity of the core spirocyclic structure.

In recent years, spirocyclic compounds have garnered considerable attention due to their ability to exhibit high binding affinity and selectivity towards biological targets. The rigid three-dimensional structure of these molecules often leads to strong entropic contributions in binding interactions, enhancing their efficacy as pharmacological agents. The dioxo group within WX100479 contributes to electrophilic character, potentially enabling reactions with nucleophilic sites on proteins or nucleic acids. This feature makes it particularly interesting for designing inhibitors or modulators of enzyme activity.

One of the most compelling aspects of this compound is its potential application in drug discovery. The unique combination of heteroatoms and spirocyclic architecture suggests that it may interact with biological targets in ways that conventional small molecules do not. For instance, studies have shown that spirocyclic compounds can exhibit favorable pharmacokinetic properties due to their reduced flexibility and improved solubility profiles. These characteristics are critical for the development of next-generation therapeutics.

Recent research has begun to explore the utility of 1,1-Dioxo-1L6-Thia-4,9-Diaza-Spiro[5.5]Undecane-4-Carboxylic Acid Tert-Butyl Ester (WX100479) in modulating inflammatory pathways. In vitro studies have indicated that derivatives of this scaffold may interfere with key signaling cascades involved in inflammation, such as NF-κB and MAPK pathways. By targeting these pathways, such compounds could offer therapeutic benefits in conditions like arthritis or autoimmune diseases. The tert-butyl ester group can be later removed under specific conditions to reveal the carboxylic acid functionality, allowing for further derivatization into more complex analogs.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key steps include cyclization reactions to form the spirocyclic core, followed by functional group interconversions to introduce the dioxo and thia moieties. The protection-deprotection strategy employed for the carboxylic acid group underscores the importance of regioselective chemistry in constructing such molecules.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of WX100479 to potential targets. These studies suggest that the compound can adopt multiple conformations depending on its environment, which may contribute to its versatility in biological interactions. Additionally, the presence of both polar and non-polar regions in its structure enhances its solubility in both aqueous and organic phases, making it amenable to various formulation strategies.

The tert-butyl ester moiety not only serves as a protecting group but also influences the metabolic stability of the molecule. In drug development pipelines, such functional groups are often strategically incorporated to prevent premature degradation while allowing for controlled release or activation at the site of action. This aspect is particularly relevant for designing prodrugs or bioavailable analogs.

Future directions in research may involve exploring analogs of WX100479 with modified heterocyclic cores or additional functional groups to enhance specific biological activities. For example, introducing additional aromatic rings or electron-withdrawing groups could fine-tune electronic properties for better target interactions. The modular nature of this scaffold makes it an excellent platform for structure-activity relationship (SAR) studies.

In conclusion,1,1-Dioxo-1L6-Thia-4,9-Diaza-Spiro[5.5]Undecane-4-Carboxylic Acid Tert-Butyl Ester (CAS No: 1250999-89-3) represents a promising candidate for further exploration in chemical biology and pharmaceutical development. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for spirocyclic compounds like WX100479, their role in advancing drug discovery is poised to grow significantly.